Cas no 2172083-61-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidocyclopentane-1-carboxylic acid
• CAS No: 2172083-61-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5814684
• PubChem ID: 165552610
• Update Time: 2025-05-23

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidocyclopentane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpropanamido]cyclopentane-1-carboxylic acid
• EN300-1492383
• 2172083-61-1

• Inchi： 1S/C26H30N2O5/c1-25(2,22(29)28(3)26(23(30)31)14-8-9-15-26)27-24(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21H,8-9,14-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： OOQQHCDICQKNST-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)N(C)C(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidocyclopentane-1-carboxylic acid

Compound CAS No. 2172083-61-1: 1-(2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}-N,2-dimethylpropanamido)cyclopentane-1-carboxylic Acid

The compound with CAS number 2172083-61-1, known as 1-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N,2-dimethylpropanamido)cyclopentane-1-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopentane ring, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis.

Recent advancements in the synthesis and application of this compound have been documented in various scientific journals. For instance, researchers have explored its potential as a building block in the construction of bioactive molecules. The cyclopentane ring contributes to the molecule's stability and rigidity, making it an attractive candidate for drug design. Additionally, the presence of the Fmoc group allows for precise control over the reactivity of the amine functionality, which is crucial in multi-step synthesis processes.

One of the most intriguing aspects of this compound is its ability to participate in click chemistry reactions. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, emphasizes the use of efficient and selective reactions to assemble complex molecules. The Fmoc group's compatibility with click reactions has opened new avenues for its use in constructing libraries of compounds for high-throughput screening in drug discovery.

Moreover, studies have shown that this compound exhibits interesting pharmacokinetic properties. Its lipophilic nature enhances its ability to cross biological membranes, which is advantageous for drug delivery systems. Researchers have also investigated its metabolic stability, finding that it undergoes minimal degradation under physiological conditions, thus prolonging its half-life in vivo.

In terms of industrial applications, this compound has found utility in the development of advanced materials. Its rigid structure and functional groups make it suitable for use in polymer chemistry, where it can serve as a monomer or crosslinking agent. Recent research has highlighted its potential in creating stimuli-responsive polymers that can respond to environmental changes such as temperature or pH levels.

The synthesis of 1-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-N,2-dimethylpropanamido)cyclopentane-1-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclopentane ring via ring-closing metathesis and the subsequent installation of the Fmoc group using standard protective chemistry protocols.

Despite its complexity, this compound is highly versatile and continues to be a focal point in both academic and industrial research. Its unique combination of structural features and functional groups positions it as a valuable tool in advancing our understanding of molecular design and function.